![molecular formula C4H8ClNO3 B2403483 (3S,4R)-3-amino-4-hydroxyoxolan-2-one hydrochloride CAS No. 21768-47-8](/img/structure/B2403483.png)
(3S,4R)-3-amino-4-hydroxyoxolan-2-one hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“(3S,4R)-3-amino-4-hydroxyoxolan-2-one hydrochloride” is a chemical compound with the empirical formula C5H12ClNO2 . It is also known as "(3S,4R)-4-(Hydroxymethyl)-3-piperidinol hydrochloride" .
Molecular Structure Analysis
The InChI code for this compound is 1S/C5H11NO2.ClH/c6-4-1-2-8-3-5(4)7;/h4-5,7H,1-3,6H2;1H/t4-,5-;/m1./s1
. This indicates that the compound has a chiral center, which is important in many biological interactions.
Physical And Chemical Properties Analysis
“this compound” is a solid at room temperature . Its molecular weight is 153.61 . The compound should be stored in an inert atmosphere at 2-8°C .
Scientific Research Applications
Stereodivergent Synthesis of β-Lactams
(Shimizu, Ukaji, Tanizaki, & Fujisawa, 1992) discussed the stereodivergent synthesis of β-lactams. They utilized chiral imines with a dioxolane ring as a chiral auxiliary to control the stereochemistry in β-amino ester formation, leading to β-lactams with specific stereochemical integrity.
Synthesis of Amino Acids and Derivatives
(Cheung & Shoolingin-Jordan, 1997) synthesized 3-amino-3-vinylpropanoic acid and its conversion to 4-amino-5-hydroxy-4,5-dihydrofuran-2-one hydrochloride. This demonstrates the chemical pathways to create derivatives of such compounds for potential applications in various fields, including pharmaceuticals.
Synthesis of Didemnins
(Schmidt, Kroner, & Griesser, 1989) explored the total synthesis of didemnins. They synthesized protected alloisoleucine and isostatine derivatives, key amino acids, through a series of reactions maintaining high stereochemical integrity, which is crucial for applications in medicinal chemistry.
Hydroxamic Acids in Plant Defense
(Niemeyer, 1988) studied hydroxamic acids like 4-hydroxy-1,4-benzoxazin-3-ones in cereals, important for plant defense against pests. The understanding of these chemical pathways can enhance agricultural practices and pest control strategies.
Safety and Hazards
Properties
IUPAC Name |
(3S,4R)-3-amino-4-hydroxyoxolan-2-one;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H7NO3.ClH/c5-3-2(6)1-8-4(3)7;/h2-3,6H,1,5H2;1H/t2-,3-;/m0./s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FDYPTEKFELZRBJ-GVOALSEPSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C(C(=O)O1)N)O.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@@H]([C@@H](C(=O)O1)N)O.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H8ClNO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
153.56 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.